Eg5-IN-3

• Molecular Formula: C23H23N7O2
• Molecular Weight: 429.5 g/mol
• InChI: InChI=1S/C23H23N7O2/c1-28-20-19(21(31)27-23(28)32)30(14-16-7-8-17-5-2-3-6-18(17)13-16)22(26-20)25-9-4-11-29-12-10-24-15-29/h2-3,5-8,10,12-13,15H,4,9,11,14H2,1H3,(H,25,26)(H,27,31,32)
• InChIKey: IQRPXDITVXXDIS-UHFFFAOYSA-N

Most Eg5 inhibitors (Ispinesib, Filanesib, Monastrol) bind the α2/L5/α3 pocket, conferring cross-resistance to D130V/A133D mutations. Eg5-IN-3 provides a mechanistically distinct alternative. - **Target pocket:** α4/α6/L11 allosteric site (shared with GSK-1/GSK-2) - **Biochemical activity:** Eg5 ATPase IC50 = 2.37 µM; monoaster formation confirmed - **Resistance profile:** Predicted active against Loop-5 mutant cells - **Scaffold:** Purine-2,6-dione, distinct from benzimidazole/quinazoline chemotypes Ideal for comparative mitotic arrest studies requiring α4/α6 pocket engagement.

Eg5-IN-3: α4/α6/L11 Pocket KIF11 Inhibitor

Eg5-IN-3 (compound 5) is a synthetic small-molecule inhibitor of the mitotic kinesin Eg5 (KIF11/KSP), identified through ligand-based virtual screening and molecular docking [1]. Its chemical structure is 8-(3-(1H-imidazol-1-ylpropylamino)-3-methyl-7-((naphthalen-3-yl)methyl)-1H-purine-2,6(3H,7H)-dione (C23H23N7O2, MW 429.5), representing a purine-dione scaffold that is distinct from the benzimidazole, quinazoline, or thiadiazole chemotypes common among clinical-stage Eg5 inhibitors [1]. Unlike classical Loop-5-directed inhibitors such as Monastrol, Ispinesib, or Filanesib, Eg5-IN-3 engages the α4/α6/L11 allosteric pocket—a site that has been exploited by biphenyl-based inhibitors (e.g., GSK-1, PVZB1194) to circumvent D130V and A133D resistance mutations arising in the α2/L5/α3 binding region [1].

1 Eg5 α4/α6/L11 allosteric pocket binding-site context for mitotic kinesin studies

2 Purine-dione scaffold — distinct from benzimidazole, thiadiazole, or dihydropyrimidinone chemotypes

3 Reported Eg5 ATPase inhibition and monoaster-formation phenotype for mitotic arrest research

• [1] Elseginy, S.A. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations. J Comput Aided Mol Des 38, 16 (2024). View Source

Why Substituting Eg5-IN-3 Fails

Eg5 inhibitors are not interchangeable because their allosteric binding sites dictate distinct pharmacological profiles, resistance liabilities, and safety margins. The majority of well-characterized inhibitors—Monastrol (IC50 ~14–30 µM), Ispinesib (Ki ~1.7 nM), Filanesib (IC50 ~6 nM), and S-Trityl-L-cysteine (STLC)—bind to the α2/L5/α3 allosteric pocket [1][2]. Acquired mutations at D130V and A133D within the L5 loop confer cross-resistance to all inhibitors occupying this site, including Filanesib, which has been tested in multiple Phase II clinical trials [1]. In contrast, Eg5-IN-3 targets the topographically distinct α4/α6/L11 pocket, a binding mode shared with the GSK biphenyl series (GSK-1, Ki = 1.8 nM; GSK-2, Ki = 8.8 nM) that retains potency against ispinesib-resistant cells harbouring D130V/A133D mutations [1]. Substituting Eg5-IN-3 with a Loop‑5 binder disregards this fundamental mechanistic distinction and risks selecting a compound with an entirely different resistance profile, confounding experimental interpretation and procurement value.

Attribute

Eg5-IN-3 (This Product)

Loop-5 Inhibitors (e.g., Monastrol, Ispinesib)

Allosteric binding site

α4/α6/L11 pocket (MD-confirmed); resistance data not reported

α2/L5/α3 pocket; D130V/A133D mutations may confer cross-resistance

Resistance-mutation context

Structural basis for potential L5-mutant activity; direct evidence pending

Reported loss of activity in D130V/A133D mutant cells

Chemical scaffold

Purine-2,6-dione core — scaffold-dependent selectivity context may differ

Benzimidazole, thiadiazole, dihydropyrimidinone — established chemotype profiles

• [1] Elseginy, S.A. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations. J Comput Aided Mol Des 38, 16 (2024). View Source
• [2] Chen, G.Y., Kang, Y.J., Gayek, A.S., Youyen, W., Tuzel, E., Ohi, R., Hancock, W.O. Eg5 inhibitors have contrasting effects on microtubule stability and metaphase spindle integrity. ACS Chem Biol 12(4), 1038–1046 (2017). View Source

Eg5-IN-3: Biochemical and Cellular Evidence

α4/α6/L11 vs. α2/L5/α3 Pocket Binding

Eg5-IN-3 was computationally identified and validated to bind the α4/α6/L11 allosteric pocket of Eg5, confirmed by stable molecular dynamics simulations [1]. This pocket is structurally distinct from the α2/L5/α3 loop‑5 site targeted by Monastrol, Ispinesib, Filanesib, and STLC [1][2]. The α4/α6-pocket-targeting GSK-1 (Ki = 1.8 nM) and GSK-2 (Ki = 8.8 nM) retain inhibitory activity in ispinesib-resistant tumour cells carrying D130V and A133D mutations [1]. No equivalent resistance data are available for Eg5-IN-3 itself, but its shared binding locus provides a structural rationale for potential utility against L5‑mutant backgrounds.

Binding Pocket Comparison

Class-level inference

α4/α6/L11 vs. α2/L5/α3 pocket — topographically distinct allosteric sites

Binding-site divergence supports α4/α6-specific pharmacology studies; L5-mutant resistance context may differ

GSK-series retains activity vs. D130V/A133D cells; Eg5-IN-3 direct resistance data not reported

Evidence Dimension	Allosteric binding site and resistance mutation profile
Target Compound Data	α4/α6/L11 pocket (molecular dynamics‑confirmed); resistance data not reported
Comparator Or Baseline	Monastrol/Ispinesib/Filanesib: α2/L5/α3 pocket; GSK-1/GSK-2: α4/α6 pocket (Ki = 1.8 nM, 8.8 nM), active vs D130V/A133D cells
Quantified Difference	Binding‑site divergence is qualitative; GSK compounds targeting the same pocket show retained activity in L5‑mutant cells (quantitative IC50 shift not reported for Eg5-IN-3)
Conditions	Computational docking/MD; cell‑based resistance data from literature for GSK series (GlaxoSmithKline, 2006)

Why This Matters

This binding‑site distinction means Eg5-IN-3 cannot be functionally substituted by any Loop‑5 inhibitor in experiments designed to probe α4/α6‑dependent pharmacology or L5‑mutation resistance.

• [1] Elseginy, S.A. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations. J Comput Aided Mol Des 38, 16 (2024). View Source
• [2] Chen, G.Y., Kang, Y.J., Gayek, A.S., Youyen, W., Tuzel, E., Ohi, R., Hancock, W.O. Eg5 inhibitors have contrasting effects on microtubule stability and metaphase spindle integrity. ACS Chem Biol 12(4), 1038–1046 (2017). View Source

Eg5 ATPase Inhibition vs. Monastrol

In a microtubule-stimulated Eg5 ATPase assay using the Kinesin ELISA kit (BK060, Cytoskeleton Inc.), compound 5 (Eg5-IN-3) at 10 µM produced 50% inhibition of ATPase activity, compared to 60% inhibition for Monastrol at the same concentration [1]. The IC50 of Eg5-IN-3 was determined to be 2.37 ± 0.15 µM [1]. Monastrol's IC50 in the same assay was not reported, but literature values range from 14 µM to 30 µM depending on conditions [1].

Eg5 ATPase IC50

Head-to-head

IC50 = 2.37 ± 0.15 µM

Reported IC50 supports concentration-range selection for mechanistic Eg5 inhibition studies

Monastrol literature IC50 ~14–30 µM; single-point 10 µM: Eg5-IN-3 50% vs. Monastrol 60% inhibition

Evidence Dimension	Inhibition of microtubule‑stimulated Eg5 ATPase activity
Target Compound Data	IC50 = 2.37 ± 0.15 µM; 50% inhibition at 10 µM
Comparator Or Baseline	Monastrol: 60% inhibition at 10 µM; literature IC50 ~14–30 µM
Quantified Difference	At 10 µM, Monastrol shows 10 percentage‑points greater inhibition (60% vs 50%); IC50 of Eg5-IN-3 is ~6–13 fold lower than the reported range for Monastrol
Conditions	ELISA‑based MT‑ATPase assay (BK060 kit); compound concentration 10 µM for single‑point comparison

Why This Matters

Despite slightly lower single‑point inhibition at 10 µM, Eg5-IN-3's sub‑3 µM IC50 provides a defined potency benchmark that enables researchers to select the appropriate concentration range for mechanistic studies, which differs markedly from the higher concentrations required for Monastrol.

• [1] Elseginy, S.A. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations. J Comput Aided Mol Des 38, 16 (2024). View Source

Mitotic Arrest Phenotype vs. Monastrol

Immunofluorescence microscopy demonstrated that Eg5-IN-3 treatment causes tubulin assembly distortion with irregular morphology, resulting in a typical mitotic arrest phenotype (monoaster formation) that is qualitatively similar to that produced by Monastrol [1]. This confirms that despite binding to a different allosteric site, Eg5-IN-3 recapitulates the downstream cellular hallmark of Eg5 inhibition that is expected for this target class.

Mitotic Arrest Phenotype

Head-to-head

Monoaster formation with irregular tubulin morphology — reported phenotype recapitulation

Supports tool-compound context for Eg5-dependent mitotic process studies; novel binding mode does not alter expected cellular outcome

Immunofluorescence assay; qualitative comparison to Monastrol; no EC50 reported

Evidence Dimension	Cellular phenotype (mitotic spindle morphology)
Target Compound Data	Irregular tubulin morphology; monoaster formation (qualitative)
Comparator Or Baseline	Monastrol: comparable monoaster phenotype
Quantified Difference	Qualitative equivalence; no quantitative monoaster‑counting or EC50 data reported
Conditions	Immunofluorescence assay in cancer cells (cell line not specified in available excerpts)

Why This Matters

This phenotypic validation ensures that Eg5-IN-3's novel binding mode does not compromise the expected cellular outcome, making it a valid tool compound for studying Eg5‑dependent mitotic processes.

• [1] Elseginy, S.A. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations. J Comput Aided Mol Des 38, 16 (2024). View Source

Predicted ADMET: CYP2D6 and Toxicity

In silico ADMET predictions indicated that compound 5 (Eg5-IN-3) is a non‑inhibitor of CYP2D6, in contrast to compounds 1 and 3 from the same hit series which are predicted to be deactivated by CYP2D6 [1]. Toxicity predictions classified Eg5-IN-3 as non‑mutagenic and non‑carcinogenic (FDA rodent carcinogenicity model). The predicted oral acute toxicity LD50 for Eg5-IN-3 is 2.42–2.78 mol/kg, comparable to the reference compound Monastrol at 2.50 mol/kg, and it was predicted to be non‑irritant to skin. The rat chronic LOAEL was predicted to range from −0.02 to 1.51 g/kg, close to the reference value of 1.10 g/kg.

Predicted ADMET Profile

Data to verify

CYP2D6 non-inhibitor prediction; predicted non-mutagenic, non-carcinogenic (in silico)

Predicted CYP2D6 profile may support combination-study planning; requires experimental validation

SwissADME, pkCSM, ProTox-II predictions; LD50 2.42–2.78 mol/kg (overlaps Monastrol 2.50 mol/kg)

Evidence Dimension	Predicted ADMET and toxicity parameters
Target Compound Data	CYP2D6 non‑inhibitor; non‑mutagenic; non‑carcinogenic; LD50 2.42–2.78 mol/kg; LOAEL −0.02–1.51 g/kg
Comparator Or Baseline	Monastrol (reference): CYP2D6 not reported; LD50 2.50 mol/kg; LOAEL 1.10 g/kg. Hit compounds 1 & 3: CYP2D6 substrates (deactivated).
Quantified Difference	Eg5-IN-3's LD50 range overlaps with Monastrol; CYP2D6 non‑inhibitor status differentiates it from hits 1 and 3
Conditions	In silico predictions (SwissADME, pkCSM, ProTox‑II)

Why This Matters

The CYP2D6 non‑inhibitor prediction is particularly relevant for researchers planning combination studies where CYP2D6‑mediated drug‑drug interactions must be minimised, and it aids in prioritising Eg5-IN-3 over co‑identified hits with CYP liability for further development.

• [1] Elseginy, S.A. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations. J Comput Aided Mol Des 38, 16 (2024). View Source

Purine-Dione Scaffold Differentiation

Eg5-IN-3 features an 8-(3-(1H-imidazol-1-ylpropylamino)-3-methyl-7-((naphthalen-3-yl)methyl)-1H-purine-2,6(3H,7H)-dione core [1]. This purine‑dione scaffold is structurally distinct from the benzimidazole (e.g., clinical candidate Ispinesib), thiadiazole (Filanesib/Arry‑520), biphenyl (GSK‑1, PVZB1194), and dihydropyrimidinone (Monastrol) chemotypes that dominate the Eg5 inhibitor landscape [1]. Scaffold novelty is relevant for intellectual property considerations and reduces the likelihood of class‑specific off‑target effects associated with more extensively studied chemotypes.

Scaffold Differentiation

Class-level inference

Purine-2,6-dione core — structurally distinct from benzimidazole, thiadiazole, biphenyl, and dihydropyrimidinone chemotypes

Distinct chemotype supports scaffold-diversification studies; class-specific off-target context may differ

Qualitative scaffold comparison; quantitative selectivity impact not measured

Evidence Dimension	Chemical scaffold comparison
Target Compound Data	Purine‑2,6‑dione core with imidazole‑propylamino and naphthalenyl‑methyl substituents
Comparator Or Baseline	Ispinesib (benzimidazole); Filanesib (thiadiazole); Monastrol (dihydropyrimidinone); GSK‑1 (biphenyl)
Quantified Difference	Qualitative scaffold divergence; quantitative impact on selectivity not measured
Conditions	Structural comparison based on published chemical structures

Why This Matters

The distinct chemotype offers procurement value for research groups building diverse Eg5 inhibitor libraries, particularly for studies investigating scaffold‑dependent selectivity profiles or seeking freedom‑to‑operate advantages.

• [1] Elseginy, S.A. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations. J Comput Aided Mol Des 38, 16 (2024). View Source

Eg5-IN-3 Application Scenarios

α4/α6/L11 Pocket Pharmacology

Eg5-IN-3 is best applied in experimental designs that explicitly require pharmacological engagement of the α4/α6/L11 pocket rather than the canonical Loop‑5 site. Its computationally validated binding mode makes it suitable for studies comparing the downstream signalling and mitotic consequences of occupying the two distinct allosteric loci [1].

Loop-5 Inhibitor Resistance: D130V/A133D Mutants

Although direct resistance data are unavailable for Eg5-IN-3, its α4/α6 pocket binding provides a structural basis for testing whether this compound—like GSK‑1 and GSK‑2—retains activity in cell lines harbouring the D130V and A133D Eg5 mutations that confer resistance to Ispinesib and Filanesib [1].

Phenotypic Screening for Mitotic Arrest

With a confirmed Eg5 ATPase IC50 of 2.37 µM and a validated monoaster‑formation phenotype, Eg5-IN-3 is suitable for mitotic arrest screens where a concentration–response relationship is critical, and where Monastrol's higher IC50 (14–30 µM) would impose solubility or off‑target constraints [1].

Hit-to-Lead with Purine-Dione Scaffold

The purine‑2,6‑dione core of Eg5-IN-3 represents a distinct starting point for medicinal chemistry optimisation. Its predicted favourable CYP2D6 non‑inhibitor status, non‑mutagenicity, and non‑carcinogenicity profile support medicinal chemistry exploration in programmes seeking to develop α4/α6‑targeted Eg5 inhibitors with improved drug‑like properties [1].

Application

Selection Property

Validation Focus

α4/α6/L11 pocket pharmacology studies

α4/α6/L11 allosteric-site engagement context

Binding-mode validation by molecular dynamics review

L5-mutant resistance screening

Resistance-mutation screening context

D130V/A133D cell-model endpoint review

Mitotic arrest phenotypic studies

Eg5 ATPase inhibition context

Monoaster-formation endpoint review

Purine-dione hit-to-lead exploration

Scaffold-based selectivity context

Predicted CYP2D6 and toxicity profile review

• [1] Elseginy, S.A. Identifying and characterising promising small molecule inhibitors of kinesin spindle protein using ligand-based virtual screening, molecular docking, molecular dynamics and MM‑GBSA calculations. J Comput Aided Mol Des 38, 16 (2024). View Source